6-[4-[6-(Oxan-4-yl)pyrimidin-4-yl]piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[4-[6-(oxan-4-yl)pyrimidin-4-yl]piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H22N8O/c1-2-17(23-26-13-21-22-16(1)26)24-5-7-25(8-6-24)18-11-15(19-12-20-18)14-3-9-27-10-4-14/h1-2,11-14H,3-10H2
• InChI Key: GPFARYRNGHOAPU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC(=NC=N2)N3CCN(CC3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C18H22N8O
• Molecular Weight: 366.4 g/mol

Description

The compound “6-[4-[6-(Oxan-4-yl)pyrimidin-4-yl]piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine” is a complex organic molecule that contains several heterocyclic rings including a pyrimidine, a piperazine, a triazole, and a pyridazine. These types of compounds are often of interest in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely be arranged in a specific three-dimensional conformation based on the types of bonds and the steric hindrance between different parts of the molecule.

Chemical Reactions Analysis

The types of chemical reactions that this compound could undergo would depend on the specific functional groups present in the molecule. For example, the piperazine ring could potentially undergo substitution reactions. The pyrimidine ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. For example, the presence of multiple nitrogen atoms could potentially make the compound basic. The compound could also potentially form hydrogen bonds due to the presence of nitrogen and oxygen atoms.

Future Directions

Compounds containing heterocyclic rings like pyrimidine, piperazine, triazole, and pyridazine are often of interest in medicinal chemistry and could potentially be explored for their biological activities. Future research could involve synthesizing this compound and testing its biological activity.